Cas no 947533-15-5 ({4-(trifluoromethyl)sulfanylphenyl}boronic Acid)

• Product Name: {4-(trifluoromethyl)sulfanylphenyl}boronic Acid
• CAS No: 947533-15-5
• MF: C₇H₆BF₃O₂S
• MW: 221.992551326752
• MDL: MFCD12546499
• CID: 802534
• PubChem ID: 46739571
• Update Time: 2025-04-19

{4-(trifluoromethyl)sulfanylphenyl}boronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-[4-[(trifluoromethyl)thio]phenyl]-
• [4-(trifluoromethylsulfanyl)phenyl]boronic acid
• 4-SCF3-phenyl boronic acid
• 4-(TRIFLUOROMETHYLTHIO)-BENZENEBORONIC ACID
• (4-Trifluoromethylsulfanylphenyl)boronic acid
• MFCD12546499
• (4-((Trifluoromethyl)thio)phenyl)boronicacid
• 947533-15-5
• 4-(Trifluoromethylthio)phenylboronic acid
• 4-[(Trifluoromethyl)thio]phenylboronic Acid
• Z1269118664
• AS-82023
• {4-[(Trifluoromethyl)sulfanyl]phenyl}boronic acid
• CS-0143892
• F75913
• AMY18782
• DTXSID40675170
• SCHEMBL1231548
• (4-((Trifluoromethyl)thio)phenyl)boronic acid
• (4-[(TRIFLUOROMETHYL)SULFANYL]PHENYL)BORONIC ACID
• SY204551
• EN300-224942
• 4-trifluoromethylsulfanyl-benzene boronic acid
• 4-[(TRIFLUOROMETHYL)SULFANYL]PHENYLBORONIC ACID
• {4-(trifluoromethyl)sulfanylphenyl}boronic Acid

• MDL： MFCD12546499
• Inchi： 1S/C7H6BF3O2S/c9-7(10,11)14-6-3-1-5(2-4-6)8(12)13/h1-4,12-13H
• InChI Key： LCTCJAHRVYNYTQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 222.01300
• Monoisotopic Mass: 222.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.8A^2

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 242.0±50.0 ºC (760 Torr),
• Flash Point: 100.2±30.1 ºC,
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 65.76000
• LogP: 0.97830
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

{4-(trifluoromethyl)sulfanylphenyl}boronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)